Cas no 1250592-55-2 (5-Methyl-1-propyl-1h-1,2,3-triazole-4-carboxylic acid)

5-Methyl-1-propyl-1H-1,2,3-triazole-4-carboxylic acid is a heterocyclic compound featuring a triazole core substituted with a methyl group at the 5-position and a propyl group at the 1-position, along with a carboxylic acid functional group at the 4-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it may serve as a key intermediate or building block. The compound's triazole moiety offers stability and potential for further derivatization, while the carboxylic acid group enhances reactivity for coupling or conjugation reactions. Its well-defined molecular framework makes it suitable for structure-activity relationship studies in drug discovery.
5-Methyl-1-propyl-1h-1,2,3-triazole-4-carboxylic acid structure
1250592-55-2 structure
Product Name:5-Methyl-1-propyl-1h-1,2,3-triazole-4-carboxylic acid
CAS No:1250592-55-2
MF:C7H11N3O2
MW:169.181141138077
CID:5743252
PubChem ID:62054203
Update Time:2025-05-27

5-Methyl-1-propyl-1h-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1277897
    • 1250592-55-2
    • AKOS011331398
    • SCHEMBL23130730
    • 5-methyl-1-propyl-1H-1,2,3-triazole-4-carboxylicacid
    • 5-methyl-1-propyl-1H-1,2,3-triazole-4-carboxylic acid
    • 5-Methyl-1-propyl-1h-1,2,3-triazole-4-carboxylic acid
    • Inchi: 1S/C7H11N3O2/c1-3-4-10-5(2)6(7(11)12)8-9-10/h3-4H2,1-2H3,(H,11,12)
    • InChI Key: ZXMUNAJLBKQMPU-UHFFFAOYSA-N
    • SMILES: OC(C1=C(C)N(CCC)N=N1)=O

Computed Properties

  • Exact Mass: 169.085126602g/mol
  • Monoisotopic Mass: 169.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 68Ų

5-Methyl-1-propyl-1h-1,2,3-triazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1277897-0.05g
5-methyl-1-propyl-1H-1,2,3-triazole-4-carboxylic acid
1250592-55-2
0.05g
$827.0 2023-06-08
Enamine
EN300-1277897-0.1g
5-methyl-1-propyl-1H-1,2,3-triazole-4-carboxylic acid
1250592-55-2
0.1g
$867.0 2023-06-08
Enamine
EN300-1277897-0.25g
5-methyl-1-propyl-1H-1,2,3-triazole-4-carboxylic acid
1250592-55-2
0.25g
$906.0 2023-06-08
Enamine
EN300-1277897-0.5g
5-methyl-1-propyl-1H-1,2,3-triazole-4-carboxylic acid
1250592-55-2
0.5g
$946.0 2023-06-08
Enamine
EN300-1277897-1.0g
5-methyl-1-propyl-1H-1,2,3-triazole-4-carboxylic acid
1250592-55-2
1g
$986.0 2023-06-08
Enamine
EN300-1277897-2.5g
5-methyl-1-propyl-1H-1,2,3-triazole-4-carboxylic acid
1250592-55-2
2.5g
$1931.0 2023-06-08
Enamine
EN300-1277897-5.0g
5-methyl-1-propyl-1H-1,2,3-triazole-4-carboxylic acid
1250592-55-2
5g
$2858.0 2023-06-08
Enamine
EN300-1277897-10.0g
5-methyl-1-propyl-1H-1,2,3-triazole-4-carboxylic acid
1250592-55-2
10g
$4236.0 2023-06-08
Enamine
EN300-1277897-50mg
5-methyl-1-propyl-1H-1,2,3-triazole-4-carboxylic acid
1250592-55-2
50mg
$468.0 2023-10-01
Enamine
EN300-1277897-100mg
5-methyl-1-propyl-1H-1,2,3-triazole-4-carboxylic acid
1250592-55-2
100mg
$490.0 2023-10-01

Additional information on 5-Methyl-1-propyl-1h-1,2,3-triazole-4-carboxylic acid

Recent Advances in the Study of 5-Methyl-1-propyl-1h-1,2,3-triazole-4-carboxylic acid (CAS: 1250592-55-2)

The compound 5-Methyl-1-propyl-1h-1,2,3-triazole-4-carboxylic acid (CAS: 1250592-55-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its triazole core and carboxylic acid functionality, has been investigated for its role as a versatile scaffold in the synthesis of bioactive molecules. Recent studies have explored its utility in targeting various biological pathways, making it a promising candidate for therapeutic interventions.

One of the key areas of research involving 5-Methyl-1-propyl-1h-1,2,3-triazole-4-carboxylic acid is its application in the design of enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases involved in inflammatory and oncogenic pathways. The study highlighted the compound's ability to modulate protein-protein interactions, suggesting its potential as a lead compound for the development of novel anti-inflammatory and anticancer agents.

In addition to its role in kinase inhibition, recent research has also explored the compound's utility in antimicrobial drug development. A study conducted by researchers at the University of Cambridge in 2024 revealed that 5-Methyl-1-propyl-1h-1,2,3-triazole-4-carboxylic acid derivatives exhibit broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, offering a new avenue for addressing the global challenge of antibiotic resistance.

Another notable advancement is the incorporation of 5-Methyl-1-propyl-1h-1,2,3-triazole-4-carboxylic acid into metal-organic frameworks (MOFs) for targeted drug delivery. A 2024 paper in Advanced Materials described the synthesis of MOFs functionalized with this compound, which demonstrated enhanced stability and controlled release properties for anticancer drugs. This innovation holds promise for improving the efficacy and reducing the side effects of chemotherapy.

Despite these promising findings, challenges remain in the optimization of 5-Methyl-1-propyl-1h-1,2,3-triazole-4-carboxylic acid derivatives for clinical use. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical studies. However, the compound's versatility and demonstrated biological activity make it a compelling subject for ongoing research in the chemical biology and pharmaceutical sciences.

In conclusion, 5-Methyl-1-propyl-1h-1,2,3-triazole-4-carboxylic acid (CAS: 1250592-55-2) represents a valuable scaffold in medicinal chemistry, with recent studies highlighting its potential in enzyme inhibition, antimicrobial therapy, and drug delivery systems. Continued exploration of its derivatives and mechanisms of action is expected to yield significant contributions to the development of next-generation therapeutics.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd